Cas no 2229112-20-1 (tert-butyl N-1-(3-methyl-1,2-oxazol-5-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(3-methyl-1,2-oxazol-5-yl)-2-oxoethylcarbamate
• CAS No: 2229112-20-1
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 6164824
• PubChem ID: 165673457
• Update Time: 2025-10-25

tert-butyl N-1-(3-methyl-1,2-oxazol-5-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3-methyl-1,2-oxazol-5-yl)-2-oxoethylcarbamate
• 2229112-20-1
• EN300-1889186
• tert-butyl N-[1-(3-methyl-1,2-oxazol-5-yl)-2-oxoethyl]carbamate

• Inchi： 1S/C11H16N2O4/c1-7-5-9(17-13-7)8(6-14)12-10(15)16-11(2,3)4/h5-6,8H,1-4H3,(H,12,15)
• InChI Key： VYWMNGCFPONXNT-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)C1=CC(C)=NO1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 240.11100700g/mol
• Monoisotopic Mass: 240.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.4Ų

Additional information on tert-butyl N-1-(3-methyl-1,2-oxazol-5-yl)-2-oxoethylcarbamate

Introduction to Tert-butyl N-1-(3-methyl-1,2-oxazol-5-yl)-2-oxoethylcarbamate (CAS No. 2229112-20-1)

Tert-butyl N-1-(3-methyl-1,2-oxazol-5-yl)-2-oxoethylcarbamate, identified by its CAS number 2229112-20-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry due to their ability to act as intermediates in the synthesis of bioactive molecules. The structural framework of this compound incorporates a tert-butyl group, a 3-methyl-1,2-oxazole moiety, and an ester-like functionality, each contributing to its unique chemical properties and potential biological activities.

The tert-butyl group at the nitrogen position of the carbamate moiety enhances the stability of the compound, making it more resistant to hydrolysis under physiological conditions. This characteristic is particularly valuable in drug design, where metabolic stability is a critical factor for ensuring efficacy. The 3-methyl-1,2-oxazole ring is a heterocyclic structure that has been extensively studied for its role in modulating biological pathways. This scaffold is known to exhibit properties such as bioisosterism, allowing it to replace other functional groups while maintaining or improving pharmacological activity. The presence of the 3-methyl substituent further influences the electronic and steric properties of the oxazole ring, making it a tunable component in medicinal chemistry.

The 2-oxoethylcarbamate portion of the molecule introduces a polar carbonyl group, which can participate in hydrogen bonding interactions with biological targets. This feature is particularly useful in designing molecules that require specific binding affinities to biological receptors or enzymes. The combination of these structural elements makes Tert-butyl N-1-(3-methyl-1,2-oxazol-5-yl)-2-oxoethylcarbamate a promising candidate for further exploration in drug discovery and development.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. The 3-methyl-1,2-oxazole scaffold has been particularly noted for its potential in addressing various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. Studies have demonstrated that modifications within this scaffold can significantly alter its pharmacological profile, leading to the identification of potent and selective bioactive molecules. For instance, derivatives of this scaffold have shown promising results in inhibiting certain kinases and enzymes involved in cancer progression.

The incorporation of a carbamate group into such heterocyclic structures has been shown to enhance their solubility and bioavailability, which are crucial factors for successful drug candidates. Additionally, carbamates are known to exhibit good metabolic stability, reducing the likelihood of rapid degradation in vivo. These properties make compounds like Tert-butyl N-1-(3-methyl-1,2-oxazol-5-yl)-2-oxoethylcarbamate attractive for further investigation as potential drug candidates.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of large libraries of compounds for their potential biological activity. These tools have enabled researchers to predict how modifications within a molecule can influence its interaction with biological targets. In the case of Tert-butyl N-1-(3-methyl-1,2-oxazol-5-yl)-2-oxoethylcarbamate, computational studies have suggested that its unique structural features may make it effective against targets involved in inflammatory diseases and cancer. These predictions are now being validated through experimental studies.

In vitro studies have begun to explore the biological activity of Tert-butyl N-1-(3-methyl-1,2-oxazol-5-yli)-2-oxyloxybutyramide, revealing interesting interactions with various enzymes and receptors. Preliminary results indicate that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammation and cell proliferation. These findings align with the growing body of evidence supporting the therapeutic potential of oxazole derivatives.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce each functional group with precision. Techniques such as nucleophilic substitution reactions and condensation reactions are commonly used to construct the desired molecular framework. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures that each intermediate step is accurately monitored and characterized.

The chemical properties of Tert-butyl N-(3-methyl-l , 2 - oxazo l - 5 - yl ) - 2 - ox o eth y l carbamate make it an interesting candidate for further exploration in medicinal chemistry. Its stability under various conditions makes it suitable for formulation into pharmaceutical products, while its structural features provide opportunities for designing molecules with enhanced biological activity.

As research continues to uncover new therapeutic applications for heterocyclic compounds like those derived from oxazole scaffolds , compounds such as this one will play an increasingly important role in drug discovery efforts . The combination o f their unique structural features , coupled with advances i n synthetic chemistry , positions them as valuable assets i n developing next-generation therapeutics .